N-{3-[(2-thienylcarbonyl)amino]phenyl}-2-furamide

• Molecular Formula: C16H12N2O3S
• Molecular Weight: 312.3 g/mol
• IUPAC Name: N-[3-(thiophene-2-carbonylamino)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C16H12N2O3S/c19-15(13-6-2-8-21-13)17-11-4-1-5-12(10-11)18-16(20)14-7-3-9-22-14/h1-10H,(H,17,19)(H,18,20)
• InChI Key: POPWAZGSPCSDDP-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC=CS2)NC(=O)C3=CC=CO3

Description

N-{3-[(2-thienylcarbonyl)amino]phenyl}-2-furamide, also known as TAK-659, is a small molecule inhibitor that targets the Bruton's tyrosine kinase (BTK). BTK is a key enzyme in the B-cell receptor signaling pathway, which is essential for the survival and proliferation of B-cells. TAK-659 has been shown to have potential therapeutic applications in the treatment of B-cell malignancies, such as chronic lymphocytic leukemia (CLL) and non-Hodgkin's lymphoma (NHL).

Mechanism of Action

N-{3-[(2-thienylcarbonyl)amino]phenyl}-2-furamide binds to the active site of BTK and inhibits its activity. BTK is a key enzyme in the B-cell receptor signaling pathway, which is essential for the survival and proliferation of B-cells. Inhibition of BTK activity leads to the inhibition of downstream signaling pathways, such as the PI3K/AKT and NF-κB pathways, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
N-{3-[(2-thienylcarbonyl)amino]phenyl}-2-furamide has been shown to induce apoptosis and inhibit cell proliferation in B-cell malignancies. In addition, N-{3-[(2-thienylcarbonyl)amino]phenyl}-2-furamide has been shown to inhibit the migration and adhesion of B-cells, which are important processes for the progression and metastasis of B-cell malignancies.

Advantages and Limitations for Lab Experiments

N-{3-[(2-thienylcarbonyl)amino]phenyl}-2-furamide has several advantages for lab experiments, including its potent and selective inhibition of BTK, its ability to induce apoptosis and inhibit cell proliferation in B-cell malignancies, and its potential therapeutic applications in the treatment of CLL and NHL. However, N-{3-[(2-thienylcarbonyl)amino]phenyl}-2-furamide has some limitations, including its potential toxicity and off-target effects, which need to be carefully evaluated in preclinical and clinical studies.

Future Directions

There are several future directions for the research and development of N-{3-[(2-thienylcarbonyl)amino]phenyl}-2-furamide. These include:
1. Clinical trials: N-{3-[(2-thienylcarbonyl)amino]phenyl}-2-furamide is currently being evaluated in clinical trials for the treatment of CLL and NHL. Future studies will determine the safety and efficacy of N-{3-[(2-thienylcarbonyl)amino]phenyl}-2-furamide in these patient populations.
2. Combination therapies: N-{3-[(2-thienylcarbonyl)amino]phenyl}-2-furamide may be used in combination with other targeted therapies or chemotherapy to improve the treatment outcomes in B-cell malignancies.
3. Resistance mechanisms: Resistance to BTK inhibitors, such as N-{3-[(2-thienylcarbonyl)amino]phenyl}-2-furamide, is a major challenge in the treatment of B-cell malignancies. Future studies will investigate the underlying mechanisms of resistance and develop strategies to overcome it.
4. New indications: N-{3-[(2-thienylcarbonyl)amino]phenyl}-2-furamide may have potential therapeutic applications in other B-cell malignancies, such as Waldenström macroglobulinemia and mantle cell lymphoma.
In conclusion, N-{3-[(2-thienylcarbonyl)amino]phenyl}-2-furamide is a promising small molecule inhibitor that targets BTK and has potential therapeutic applications in the treatment of B-cell malignancies. Future studies will determine the safety and efficacy of N-{3-[(2-thienylcarbonyl)amino]phenyl}-2-furamide in clinical trials and investigate its potential in combination therapies and new indications.

Synthesis Methods

The synthesis of N-{3-[(2-thienylcarbonyl)amino]phenyl}-2-furamide involves several steps, including the reaction of 2-furoic acid with thionyl chloride to form 2-furoyl chloride, followed by the reaction of 2-furoyl chloride with 3-aminobenzoic acid to form N-(3-carboxyphenyl)-2-furamide. The final step involves the reaction of N-(3-carboxyphenyl)-2-furamide with 2-thiophenecarbonyl chloride to form N-{3-[(2-thienylcarbonyl)amino]phenyl}-2-furamide.

Scientific Research Applications

N-{3-[(2-thienylcarbonyl)amino]phenyl}-2-furamide has been extensively studied in preclinical models of B-cell malignancies, such as CLL and NHL. In vitro studies have shown that N-{3-[(2-thienylcarbonyl)amino]phenyl}-2-furamide inhibits BTK activity and downstream signaling pathways, leading to the induction of apoptosis and inhibition of cell proliferation. In vivo studies have demonstrated that N-{3-[(2-thienylcarbonyl)amino]phenyl}-2-furamide has potent antitumor activity in mouse models of CLL and NHL.